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Compound of Interest

Compound Name: Metam

Cat. No.: B094612 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of

Metam (Metam sodium and Metam potassium) is critical for ensuring a safe laboratory

environment. This guide offers procedural, step-by-step guidance for researchers, scientists,

and drug development professionals.

Metam, a dithiocarbamate pesticide, is a potent soil fumigant that requires careful handling and

disposal due to its toxicity and the hazardous nature of its decomposition products. Improper

disposal can lead to the release of toxic gases and contamination of the environment.

Adherence to established safety protocols and regulatory requirements is paramount.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat. All handling of Metam and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Quantitative Data on Metam Sodium
The following table summarizes key quantitative data related to the hazardous properties of

Metam sodium.
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Property Value Source

Acute Oral Toxicity (LD50, rat) 820 mg/kg [1]

Primary Decomposition

Products

Methyl isothiocyanate (MITC),

Carbon disulfide (CS2),

Hydrogen sulfide (H2S)

[2][3]

Stability
Unstable in acidic conditions

(pH < 7)
[3]

Hazard Statements

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage), H317

(May cause an allergic skin

reaction), H332 (Harmful if

inhaled), H351 (Suspected of

causing cancer), H410 (Very

toxic to aquatic life with long-

lasting effects)

[4]

Incompatibilities

Acids, aldehydes, nitrides,

hydrides, peroxides, and acid

halides

[2]

Step-by-Step Disposal Procedures
The proper disposal of Metam waste involves a multi-step process that prioritizes safety and

regulatory compliance.

Waste Segregation and Collection
All Metam-containing waste, including unused product, contaminated materials (e.g., pipette

tips, gloves), and cleaning residues, must be collected in a designated, properly labeled

hazardous waste container. The container should be made of a compatible material (e.g., high-

density polyethylene) and kept securely closed when not in use.

Labeling of Hazardous Waste
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The waste container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Metam sodium" or "Metam potassium." The label should also include the date

accumulation started and the specific hazards associated with the waste (e.g., "Toxic,"

"Corrosive").

Storage in a Satellite Accumulation Area (SAA)
The labeled hazardous waste container must be stored in a designated Satellite Accumulation

Area (SAA) within the laboratory. The SAA should be a secondary containment system, such

as a chemical-resistant tray or tub, to prevent the spread of contamination in case of a leak.

Decontamination of Laboratory Equipment
All laboratory equipment, including glassware, surfaces, and tools, that has come into contact

with Metam must be decontaminated.

Experimental Protocol for Decontamination:

Initial Rinse: Carefully rinse the contaminated equipment with a small amount of a suitable

solvent (e.g., methanol) to remove the bulk of the Metam residue. This rinseate should be

collected as hazardous waste.

Washing: Wash the equipment thoroughly with a laboratory detergent and water.

Final Rinse: Rinse the equipment with deionized water.

Drying: Allow the equipment to air dry completely in a well-ventilated area.

Disposal of Empty Containers
Empty Metam containers are also considered hazardous waste unless properly

decontaminated.

Procedure for Decontaminating Empty Containers:

Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., water, if the

formulation is water-based, or an appropriate organic solvent). Each rinseate volume should

be approximately 10% of the container's volume.
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Collect Rinseate: Collect all rinseate as hazardous waste.

Puncture Container: After triple rinsing, puncture the container to prevent reuse.

Dispose: Dispose of the decontaminated container in accordance with institutional and local

regulations for solid waste.

Arranging for Professional Disposal
Once the hazardous waste container is full, or if it has been in accumulation for the maximum

allowable time according to your institution's policy, arrange for its collection by a licensed

hazardous waste disposal company. Do not attempt to dispose of Metam waste through the

regular trash or by pouring it down the drain.

Metam Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Metam waste in a laboratory setting.
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Click to download full resolution via product page

Metam Disposal Workflow Diagram

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of Metam waste, protecting both themselves and the environment. Always consult

your institution's specific hazardous waste management plan and local regulations for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b094612?utm_src=pdf-body-img
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-custom-synthesis
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://www.chemicalbook.com/msds/Metam-sodium.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Metam-sodium
https://aeciph.com/sites/default/files/downloads/SDS%20Nemasol.pdf
https://www.benchchem.com/product/b094612#metam-proper-disposal-procedures
https://www.benchchem.com/product/b094612#metam-proper-disposal-procedures
https://www.benchchem.com/product/b094612#metam-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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